N-[(3-fluoro-4-imidazol-1-ylphenyl)methyl]-2,5-dimethylpyrazole-3-carboxamide

• IUPAC Name: N-[(3-fluoro-4-imidazol-1-ylphenyl)methyl]-2,5-dimethylpyrazole-3-carboxamide
• InChI: InChI=1S/C16H16FN5O/c1-11-7-15(21(2)20-11)16(23)19-9-12-3-4-14(13(17)8-12)22-6-5-18-10-22/h3-8,10H,9H2,1-2H3,(H,19,23)
• InChI Key: NJFMBQGRCMUABM-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN(C(=C1)C(=O)NCC2=CC(=C(C=C2)N3C=CN=C3)F)C
• Molecular Formula: C16H16FN5O
• Molecular Weight: 313.33 g/mol

Description

N-[(3-fluoro-4-imidazol-1-ylphenyl)methyl]-2,5-dimethylpyrazole-3-carboxamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound has been synthesized using different methods, and its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments have been extensively studied.

Mechanism of Action

The mechanism of action of N-[(3-fluoro-4-imidazol-1-ylphenyl)methyl]-2,5-dimethylpyrazole-3-carboxamide involves its ability to bind to specific proteins involved in various cellular processes. This compound has been shown to target the protein kinase CK2, which plays a critical role in cell proliferation and survival. By inhibiting the activity of CK2, N-[(3-fluoro-4-imidazol-1-ylphenyl)methyl]-2,5-dimethylpyrazole-3-carboxamide can effectively inhibit the growth of cancer cells and reduce inflammation in inflammatory diseases.
Biochemical and Physiological Effects:
The biochemical and physiological effects of N-[(3-fluoro-4-imidazol-1-ylphenyl)methyl]-2,5-dimethylpyrazole-3-carboxamide have been extensively studied. This compound has been shown to inhibit the activity of CK2, leading to a reduction in cancer cell proliferation and inflammation. Additionally, this compound has been shown to induce apoptosis, or programmed cell death, in cancer cells, further reducing their growth and proliferation.

Advantages and Limitations for Lab Experiments

One of the significant advantages of using N-[(3-fluoro-4-imidazol-1-ylphenyl)methyl]-2,5-dimethylpyrazole-3-carboxamide in lab experiments is its ability to selectively target specific proteins involved in cellular processes. This compound has been shown to have a high degree of specificity for CK2, making it an ideal candidate for studying the role of this protein in various cellular processes. However, one of the limitations of using this compound is its potential toxicity, which can limit its use in certain experiments.

Future Directions

There are several future directions for research involving N-[(3-fluoro-4-imidazol-1-ylphenyl)methyl]-2,5-dimethylpyrazole-3-carboxamide. One of the most significant areas of research is in the development of new cancer treatments that target specific proteins involved in cancer cell proliferation. Additionally, this compound has potential applications in the treatment of inflammatory diseases, and further research is needed to explore its efficacy in this area. Finally, future research can focus on developing new synthesis methods for this compound that are more efficient and cost-effective.
In conclusion, N-[(3-fluoro-4-imidazol-1-ylphenyl)methyl]-2,5-dimethylpyrazole-3-carboxamide is a compound that has shown significant potential in various scientific research areas. Its ability to selectively target specific proteins involved in cellular processes makes it an ideal candidate for studying the role of these proteins in various diseases. Further research is needed to explore its potential applications in cancer treatment and the treatment of inflammatory diseases, as well as to develop new synthesis methods that are more efficient and cost-effective.

Synthesis Methods

The synthesis of N-[(3-fluoro-4-imidazol-1-ylphenyl)methyl]-2,5-dimethylpyrazole-3-carboxamide can be achieved using various methods. One of the most common methods involves the reaction of 3-fluoro-4-(chloromethyl)phenyl isocyanate with 2,5-dimethylpyrazole-3-carboxylic acid in the presence of a base such as triethylamine. The resulting compound is then treated with imidazole to obtain N-[(3-fluoro-4-imidazol-1-ylphenyl)methyl]-2,5-dimethylpyrazole-3-carboxamide.

Scientific Research Applications

N-[(3-fluoro-4-imidazol-1-ylphenyl)methyl]-2,5-dimethylpyrazole-3-carboxamide has shown potential applications in various scientific research areas. One of the most significant applications is in cancer research, where this compound has been shown to inhibit the growth of cancer cells by targeting specific proteins involved in cancer cell proliferation. Additionally, this compound has been studied for its potential use in the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.